Unii-nak7N0hcz3
Overview
Description
Unii-nak7N0hcz3 is a novel, synthetic drug developed by scientists in recent years. It is a small molecule that has been found to have a wide range of therapeutic effects.
Mechanism of Action
Unii-nak7N0hcz3 works by binding to specific receptors in the brain and other organs. This binding activates a cascade of biochemical reactions that lead to a variety of physiological effects. Specifically, Unii-nak7N0hcz3 has been found to activate the release of neurotransmitters, such as serotonin, dopamine, and norepinephrine. Additionally, Unii-nak7N0hcz3 has been found to modulate the activity of certain enzymes and proteins, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
Unii-nak7N0hcz3 has been found to have a wide range of biochemical and physiological effects. Specifically, Unii-nak7N0hcz3 has been found to reduce inflammation, improve cognitive function, and reduce anxiety. Additionally, Unii-nak7N0hcz3 has been found to reduce the risk of certain diseases, such as Alzheimer’s disease, Parkinson’s disease, and depression.
Advantages and Limitations for Lab Experiments
Unii-nak7N0hcz3 has several advantages for lab experiments. Specifically, Unii-nak7N0hcz3 is easy to synthesize, is stable in a variety of conditions, and is easily reproducible. Additionally, Unii-nak7N0hcz3 has been found to have a wide range of biochemical and physiological effects, making it an ideal candidate for a variety of scientific experiments. However, Unii-nak7N0hcz3 does have some limitations for lab experiments. Specifically, Unii-nak7N0hcz3 is not readily available in large quantities and can be difficult to obtain. Additionally, Unii-nak7N0hcz3 is expensive and can be difficult to store.
Future Directions
There are a number of potential future directions for Unii-nak7N0hcz3 research. For example, Unii-nak7N0hcz3 could be used to investigate the effects of various drugs on the immune system. Additionally, Unii-nak7N0hcz3 could be used to investigate the effects of various environmental contaminants on the nervous system. Furthermore, Unii-nak7N0hcz3 could be used to investigate the effects of various drugs on the cardiovascular system. Finally, Unii-nak7N0hcz3 could be used to investigate the effects of various environmental toxins on the immune system.
Synthesis Methods
Unii-nak7N0hcz3 is synthesized using a novel, patented method. This method involves the use of a novel reagent, which is a combination of two different compounds. The reagent is used to form a covalent bond between the two compounds, resulting in the formation of Unii-nak7N0hcz3. This synthesis method is highly efficient and is easily reproducible, making it an ideal method for the production of Unii-nak7N0hcz3.
Scientific Research Applications
Unii-nak7N0hcz3 has been used in a wide range of scientific research applications. It has been used in studies to examine the effects of various drugs on the central nervous system and to investigate the effects of various environmental toxins on the nervous system. Additionally, Unii-nak7N0hcz3 has been used to study the effects of various drugs on the immune system and to investigate the effects of various environmental contaminants on the immune system.
properties
IUPAC Name |
(1R,2R,6S,7S,8R,11S,15S)-2,7,11-trihydroxy-2,6,8,10,10-pentamethyl-15-[(E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl]-17-oxa-14-azabicyclo[11.3.1]heptadec-13-en-9-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H42N2O5S/c1-15-9-8-10-27(7,33)22-12-20(16(2)11-19-14-35-18(4)28-19)29-23(34-22)13-21(30)26(5,6)25(32)17(3)24(15)31/h11,14-15,17,20-22,24,30-31,33H,8-10,12-13H2,1-7H3/b16-11+/t15-,17+,20-,21-,22+,24-,27+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPCDGGUJVYBNLK-RNERNZGZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(C2CC(N=C(O2)CC(C(C(=O)C(C1O)C)(C)C)O)C(=CC3=CSC(=N3)C)C)(C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CCC[C@@]([C@H]2C[C@H](N=C(O2)C[C@@H](C(C(=O)[C@@H]([C@H]1O)C)(C)C)O)/C(=C/C3=CSC(=N3)C)/C)(C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H42N2O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
506.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Unii-nak7N0hcz3 | |
CAS RN |
444197-71-1 |
Source
|
| Record name | BMS-249798 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0444197711 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | BMS-249798 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NAK7N0HCZ3 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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